Cas no 182924-32-9 (1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)-
• CAS No: 182924-32-9
• MF: C₁₁H₅ClF₃N₃
• MW: 271.625711202621
• CID: 1381643
• Update Time: 2024-08-16

1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-chloro-1-phenyl-3-(trifluoromethyl)-

• Inchi： 1S/C11H5ClF3N3/c12-10-8(6-16)9(11(13,14)15)17-18(10)7-4-2-1-3-5-7/h1-5H
• InChI Key： CEJBLHFARBAVDX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(Cl)=C(C#N)C(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 271.01255

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 360.7±37.0 °C(Predicted)
• PSA: 41.61
• pka: -9.32±0.10(Predicted)